Cas no 370850-55-8 (3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 370850-55-8
• MF: C₂₄H₂₃N₃OS₂
• MW: 433.588922739029
• CID: 6169001
• PubChem ID: 1387904
• Update Time: 2025-05-19

3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• AKOS005624917
• 370850-55-8
• 3-amino-N-(4-ethylphenyl)-4-thiophen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• F0519-0023
• SR-01000566379-1
• 3-AMINO-N-(4-ETHYLPHENYL)-4-(THIOPHEN-2-YL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLINE-2-CARBOXAMIDE
• Oprea1_806596
• SR-01000566379

• Inchi： 1S/C24H23N3OS2/c1-2-14-9-11-15(12-10-14)26-23(28)22-21(25)20-19(18-8-5-13-29-18)16-6-3-4-7-17(16)27-24(20)30-22/h5,8-13H,2-4,6-7,25H2,1H3,(H,26,28)
• InChI Key： RGMLEOQALMPMTC-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(CC)=CC=2)=O)=C(C2C1=NC1CCCCC=1C=2C1=CC=CS1)N

Computed Properties

• Exact Mass: 433.12825471g/mol
• Monoisotopic Mass: 433.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

Comprehensive Overview of 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS 370850-55-8)

The compound 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide, identified by its CAS number 370850-55-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and material science research. Its intricate structure combines a thienoquinoline core with thiophene and ethylphenyl substituents, making it a subject of interest for drug discovery and organic electronics. Researchers are increasingly exploring its applications due to its unique electronic properties and binding affinity to biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in cancer therapeutics and neurological disorder treatments. The 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide has garnered attention for its potential role in modulating protein-protein interactions, a hot topic in precision medicine. Its thiophene moiety, in particular, is known to enhance bioavailability and metabolic stability, addressing common challenges in drug development.

From a synthetic chemistry perspective, the CAS 370850-55-8 compound exemplifies the convergence of multicomponent reactions and catalysis. Its synthesis often involves palladium-catalyzed cross-coupling, a technique widely discussed in green chemistry forums. The ethylphenyl group contributes to lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in neurodegenerative disease research. These attributes align with the growing focus on structure-activity relationships (SAR) in medicinal chemistry.

The compound’s thieno[2,3-b]quinoline scaffold has also sparked interest in optoelectronic materials, coinciding with the rise of organic semiconductors. As industries seek alternatives to silicon-based devices, molecules like 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide offer tunable bandgaps and charge transport properties. This dual applicability—pharmaceuticals and materials science—makes it a versatile candidate for interdisciplinary research.

Safety and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of CAS 370850-55-8 remain active areas of investigation. With the pharmaceutical industry prioritizing drug repurposing, this compound’s off-target effects are being scrutinized using AI-driven molecular docking tools. Such analyses are frequently searched in computational chemistry circles, reflecting the integration of machine learning in modern research workflows.

In conclusion, 3-amino-N-(4-ethylphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide exemplifies the synergy between traditional organic synthesis and cutting-edge applications. Its relevance to targeted therapy and sustainable materials ensures its place in contemporary scientific discourse, while its structural complexity continues to challenge and inspire chemists worldwide.